Cas no 2171731-92-1 (1-(2-aminopyridin-3-yl)methylazetidine-2-carboxamide)

• Product Name: 1-(2-aminopyridin-3-yl)methylazetidine-2-carboxamide
• CAS No: 2171731-92-1
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 6233167
• PubChem ID: 165508371
• Update Time: 2025-10-25

1-(2-aminopyridin-3-yl)methylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminopyridin-3-yl)methylazetidine-2-carboxamide
• EN300-1281657
• 2171731-92-1
• 1-[(2-aminopyridin-3-yl)methyl]azetidine-2-carboxamide

• Inchi： 1S/C10H14N4O/c11-9-7(2-1-4-13-9)6-14-5-3-8(14)10(12)15/h1-2,4,8H,3,5-6H2,(H2,11,13)(H2,12,15)
• InChI Key： IOKKVRMIHCQVAQ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1CC1=CC=CN=C1N)N

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 85.2Ų

Additional information on 1-(2-aminopyridin-3-yl)methylazetidine-2-carboxamide

1-(2-Aminopyridin-3-yl)methylazetidine-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 2171731-92-1, known as 1-(2-aminopyridin-3-yl)methylazetidine-2-carboxamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This molecule is a derivative of azetidine, a four-membered ring heterocycle, which is known for its stability and versatility in various chemical reactions. The integration of the 2-aminopyridine moiety into the structure introduces additional functional groups, enhancing its reactivity and biological activity.

Recent studies have highlighted the importance of azetidine derivatives in drug discovery, particularly in the development of inhibitors for various enzymes and receptors. The methylazetidine core of this compound serves as a rigid scaffold, facilitating interactions with target biomolecules. The carboxamide group further enhances the molecule's ability to form hydrogen bonds, a critical feature for bioavailability and efficacy in pharmacological applications.

The synthesis of 1-(2-aminopyridin-3-yl)methylazetidine-2-carboxamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the azetidine ring through cyclization reactions and subsequent functionalization to introduce the pyridine and carboxamide groups. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for biological testing.

From a pharmacological perspective, this compound exhibits promising activity in preclinical models. Studies have demonstrated its potential as an inhibitor of certain kinases, which are implicated in various diseases such as cancer and inflammatory disorders. The pyridine ring contributes to the molecule's planar structure, facilitating π-interactions with target proteins. Additionally, the amino group on the pyridine ring enhances solubility and bioavailability, making it a favorable candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies reveal that the methylazetidine core aligns well within the active site of target enzymes, while the carboxamide group forms critical hydrogen bonds with key residues. These insights are invaluable for guiding iterative optimization of the compound's structure to improve potency and selectivity.

In terms of therapeutic applications, 1-(2-aminopyridin-3-yl)methylazetidine-2-carboxamide holds potential in oncology due to its ability to modulate signaling pathways involved in cell proliferation and apoptosis. Preclinical data suggest that it may synergize with existing chemotherapeutic agents, offering a novel strategy for combating drug-resistant cancers.

Moreover, this compound has shown promise in neurodegenerative diseases by inhibiting enzymes associated with amyloid-beta production. Its ability to cross the blood-brain barrier makes it a compelling candidate for treating conditions such as Alzheimer's disease. Ongoing research is focused on refining its pharmacokinetic properties to enhance its efficacy in clinical settings.

In conclusion, 1-(2-aminopyridin-3-yl)methylazetidine-2-carboxamide represents a significant advancement in medicinal chemistry, combining structural versatility with potent biological activity. Its unique features make it a valuable tool for exploring new therapeutic avenues across diverse disease areas. As research continues to uncover its full potential, this compound stands at the forefront of innovative drug development strategies.